1-[4-(2-pyridinyl)-1-piperazinyl]-2-(9H-xanthen-9-yl)ethanone

• CAS RN: 348593-45-3
• Molecular Formula: C24H23N3O2
• Molecular Weight: 385.5g/mol
• IUPAC Name: 1-(4-pyridin-2-ylpiperazin-1-yl)-2-(9H-xanthen-9-yl)ethanone
• InChI: InChI=1S/C24H23N3O2/c28-24(27-15-13-26(14-16-27)23-11-5-6-12-25-23)17-20-18-7-1-3-9-21(18)29-22-10-4-2-8-19(20)22/h1-12,20H,13-17H2
• InChI Key: USMJFZYNIFTLDL-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=CC=N2)C(=O)CC3C4=CC=CC=C4OC5=CC=CC=C35

Description

1-[4-(2-pyridinyl)-1-piperazinyl]-2-(9H-xanthen-9-yl)ethanone is a member of xanthenes.

Scientific Research Applications

σ1 Receptor Antagonist for Pain Management

• (J. Díaz et al., 2020) discuss the synthesis and pharmacological activity of a series of pyrazoles, identifying a compound as a σ1 receptor (σ1R) antagonist candidate for treating pain. This compound demonstrates high metabolic stability and antinociceptive properties.

Antiviral and Antibacterial Activities

• (F. Attaby et al., 2006) synthesized derivatives showing potential antiviral activity against HSV1 and HAV-MBB. Another study by (Ram C.Merugu et al., 2010) also reports the antibacterial activity of synthesized compounds.

Cytotoxic Studies and Docking Studies

• (M. Govindhan et al., 2017) conducted cytotoxicity evaluations and binding analysis for a synthesized compound, providing insights into its potential for biological applications.

Anti-Arrhythmic and Hypotensive Properties

• The study by (H. Marona et al., 2008) focused on synthesized xanthone derivatives, observing significant anti-arrhythmic activity and hypotensive activity, with potential for adrenergic receptor affinity.

Antitumor Activity

• (L. Yurttaş et al., 2014) synthesized 1,2,4-triazine derivatives and evaluated their anticancer activities, finding promising antiproliferative agents against breast cancer cells.

Structural and Molecular Studies

• (James L. Balderson et al., 2007) conducted a study on the hydrogen-bonding patterns in enaminones, providing insights into the molecular structure and interactions.

Antipsychotic Activity

• (S. Bhosale et al., 2014) synthesized biphenyl moiety linked with aryl piperazine, evaluating their potential as antipsychotic agents with promising results.

Antileukemic Activity

• (K. Vinaya et al., 2012) synthesized novel derivatives and evaluated their antileukemic activity, finding some compounds with significant antiproliferative activity against leukemia cells.

Electrochemical Synthesis and Analysis

• (A. Amani et al., 2012) explored the electrochemical synthesis of new compounds, revealing potential applications in chemical synthesis.

Analgesic and Antiinflammatory Activities

• (E. Palaska et al., 1993) synthesized derivatives and evaluated their analgesic and antiinflammatory activities, finding higher efficacy than traditional drugs like aspirin.